Cas no 173522-96-8 (Lamivudine Salicylate)

• Product Name: Lamivudine Salicylate
• CAS No: 173522-96-8
• MF: C₁₅H₁₅N₃O₅S
• MW: 349.361702203751
• MDL: MFCD22421641
• CID: 65944
• PubChem ID: 21968124
• Update Time: 2025-05-25

Lamivudine Salicylate Chemical and Physical Properties

Names and Identifiers

• ((2R,5S)-5-(4-Amino-2-oxopyrimidin-1(2H)-yl)-1,3-oxathiolan-2-yl)methyl 2-hydroxybenzoate
• (2r-cis)-4-amino-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-2(1h)-pyrimidinone 2-hydroxybenzoate
• [(2R,5S)-5-(4-amino-2-oxopyrimidin-1-yl)-1,3-oxathiolan-2-yl]methyl 2-hydroxybenzoate
• 2R-(HYDROXYMETHYL)-5(S)-CYTOSIN-1-YL-[1,3]-OXATHIOLANE SALICYCIC ACID SALT ( LAMIVUDINE SALICYLATE)
• lamivudine salicylate
• Lamivudine Salicylate (CTS)
• 2r-(Hydroxymethyl)-5(S)-Cytosin-1-Yl-1,3-Oxathiolanesalicycic Acid Salt
• 2R-(HYDROXYMETHYL)-5(S)-CYTOSIN-1-YL-[1,3]-OXATHIOLANE SALICYLIC ACID SALT
• (2R, 5S) -2-(Hydroxymethyl)-5-(4-amino-2-oxo-1(2H)-pyrimidinyl)-1,3-oxathiolane salicylate
• 2R-(hydroxymethyl)-5(S)-cytosin-lyl-1,3-oxothiolane salicylic acid salt (Lamivudine Salicylate)
• 2R-(HYDROXYMETHYL)-5(S)-CYTOSIN-1-YL-1,3-OXATHIOLANESALICYCIC ACID SALT (LAMIVUDINE SALICYLATE)
• [(2R,5S)-5-(4-Amino-2-oxopyrimidin-1(2H)-yl)-1,3-oxathiolan-2-yl]methyl 2-hydroxybenzoate
• DTXSID00620964
• ((2R,5S)-5-(4-Amino-2-oxopyrimidin-1(2H)-yl)-1,3-oxathiolan-2-yl)methyl2-hydroxybenzoate
• A881761
• SCHEMBL1389107
• 173522-96-8
• AKOS015999206
• C15H15N3O5S
• Lamivudine Salicylate

• MDL： MFCD22421641
• Inchi： 1S/C15H15N3O5S/c16-11-5-6-18(15(21)17-11)12-8-24-13(23-12)7-22-14(20)9-3-1-2-4-10(9)19/h1-6,12-13,19H,7-8H2,(H2,16,17,21)/t12-,13+/m0/s1
• InChI Key： MUAWHSKZVSAWMH-QWHCGFSZSA-N
• SMILES： S1C[C@@H](N2C(N=C(C=C2)N)=O)O[C@H]1COC(C1C=CC=CC=1O)=O

Computed Properties

• Exact Mass: 367.08400
• Monoisotopic Mass: 349.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 140A^2

Experimental Properties

• Melting Point: 138-143°C
• PSA: 173.20000
• LogP: 1.07750

Lamivudine Salicylate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Nucleoside and nucleotide analogues
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues

Additional information on Lamivudine Salicylate

Recent Advances in Lamivudine Salicylate (CAS: 173522-96-8) Research: A Comprehensive Review

Lamivudine Salicylate (CAS: 173522-96-8), a derivative of the well-known antiretroviral drug Lamivudine, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound combines the antiviral properties of Lamivudine with the anti-inflammatory and analgesic effects of salicylic acid, offering a potential dual therapeutic approach. Recent studies have focused on its synthesis, pharmacokinetics, and therapeutic efficacy, particularly in the context of HIV and hepatitis B virus (HBV) infections. This research brief aims to provide a comprehensive overview of the latest findings related to Lamivudine Salicylate, highlighting its potential applications and challenges in clinical settings.

The synthesis of Lamivudine Salicylate involves the esterification of Lamivudine with salicylic acid, resulting in a compound with improved bioavailability and stability. Recent advancements in synthetic methodologies have optimized the yield and purity of this compound, making it more feasible for large-scale production. Researchers have employed various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, to characterize the compound and ensure its structural integrity. These developments have paved the way for further preclinical and clinical studies.

Pharmacokinetic studies of Lamivudine Salicylate have revealed promising results. The compound demonstrates enhanced absorption and prolonged half-life compared to its parent drug, Lamivudine. This is attributed to the salicylate moiety, which improves membrane permeability and delays metabolic degradation. Animal studies have shown that Lamivudine Salicylate achieves higher plasma concentrations and sustained therapeutic levels, reducing the frequency of dosing required for effective treatment. These findings suggest that Lamivudine Salicylate could offer a more convenient and efficient treatment regimen for patients with chronic viral infections.

In terms of therapeutic efficacy, Lamivudine Salicylate has exhibited potent antiviral activity against both HIV and HBV. In vitro studies have demonstrated its ability to inhibit viral replication at lower concentrations than Lamivudine alone. Additionally, the anti-inflammatory properties of salicylic acid may help mitigate the chronic inflammation associated with these viral infections, potentially improving patient outcomes. Clinical trials are currently underway to evaluate the safety and efficacy of Lamivudine Salicylate in human subjects, with preliminary results indicating a favorable tolerability profile and reduced viral load in treated patients.

Despite its promising potential, Lamivudine Salicylate faces several challenges that must be addressed before it can be widely adopted in clinical practice. One major concern is the potential for drug-drug interactions, particularly with other antiretroviral or anti-inflammatory medications. Further research is needed to elucidate the compound's metabolic pathways and identify any contraindications. Additionally, the cost of production and scalability of synthesis remain critical factors that will influence its commercial viability.

In conclusion, Lamivudine Salicylate (CAS: 173522-96-8) represents a significant advancement in the field of antiviral therapy, offering a novel approach to treating HIV and HBV infections. Its improved pharmacokinetic properties and dual therapeutic effects make it a compelling candidate for further development. However, ongoing research and clinical trials are essential to fully understand its potential and address any limitations. As the scientific community continues to explore this compound, it holds the promise of revolutionizing the treatment landscape for chronic viral infections.